Cas no 23195-59-7 (1H-1,2,4-Triazole,5-(4-chlorophenyl)-)

1H-1,2,4-Triazole,5-(4-chlorophenyl)- structure
23195-59-7 structure
Product Name:1H-1,2,4-Triazole,5-(4-chlorophenyl)-
CAS No:23195-59-7
MF:C8H6ClN3
MW:179.606339931488
MDL:MFCD01939280
CID:270382
PubChem ID:90025
Update Time:2025-04-19

1H-1,2,4-Triazole,5-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,2,4-Triazole,5-(4-chlorophenyl)-
    • 5-(4-chlorophenyl)-1H-1,2,4-triazole
    • 1H-1,2,4-triazole, 3-(4-chlorophenyl)-
    • 3-(4-Chlorophenyl)-1H-1,2,4-triazole
    • Z1216815679
    • p-chlorophenyl-1,2,4-triazole
    • MFCD19981568
    • EN300-7819826
    • SCHEMBL444271
    • MFCD01939280
    • 3-(4-Chlorophenyl)-4H-1,2,4-triazole
    • 23195-59-7
    • LS-11975
    • SY355197
    • AKOS005188452
    • 5-(4-chlorophenyl)-1H-1, 2, 4-triazole
    • DTXSID1073442
    • E85984
    • STL433243
    • DB-154592
    • ALBB-032353
    • XH0959
    • MDL： MFCD01939280
    • Inchi： 1S/C8H6ClN3/c9-7-3-1-6(2-4-7)8-10-5-11-12-8/h1-5H,(H,10,11,12)
    • InChI Key： HWGUIDNOUFWKEA-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1=NC=NN1

Computed Properties

  • Exact Mass: 179.02500
  • Monoisotopic Mass: 179.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 41.6Ų

Experimental Properties

  • Density: 1.366
  • Boiling Point: 358.5°Cat760mmHg
  • Flash Point: 201.9°C
  • Refractive Index: 1.623
  • PSA: 41.57000
  • LogP: 2.12510

1H-1,2,4-Triazole,5-(4-chlorophenyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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 23195-59-7 98%
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Apollo Scientific
OR960296-5g
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Chemenu
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abcr
AB561958-500mg
3-(4-Chlorophenyl)-1H-1,2,4-triazole; .
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AB561958-1g
3-(4-Chlorophenyl)-1H-1,2,4-triazole; .
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 €175.80 2025-03-19
abcr
AB561958-5g
3-(4-Chlorophenyl)-1H-1,2,4-triazole; .
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 €481.30 2025-03-19
abcr
AB561958-500 mg
3-(4-Chlorophenyl)-1H-1,2,4-triazole; .
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 €339.20 2023-04-13
abcr
AB561958-1 g
3-(4-Chlorophenyl)-1H-1,2,4-triazole; .
 23195-59-7
1g
 €406.00 2023-04-13
abcr
AB561958-5 g
3-(4-Chlorophenyl)-1H-1,2,4-triazole; .
 23195-59-7
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Enamine
EN300-7819826-0.1g
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1H-1,2,4-Triazole,5-(4-chlorophenyl)- Production Method

1H-1,2,4-Triazole,5-(4-chlorophenyl)- Related Literature

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